Cas no 2171730-47-3 (6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid)

6-3-(Benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid is a specialized protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates both Fmoc (9-fluorenylmethoxycarbonyl) and benzyloxy protecting groups, ensuring selective deprotection during solid-phase peptide synthesis (SPPS). The Fmoc group offers orthogonal protection for the amine functionality, while the benzyloxy group stabilizes the side chain during synthesis. The hexanoic acid linker enhances solubility in common organic solvents, facilitating efficient coupling reactions. This compound is particularly useful for constructing complex peptides requiring controlled deprotection steps, offering high purity and compatibility with standard SPPS protocols. Its design minimizes side reactions, improving yield and reproducibility in peptide assembly.
6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid structure
2171730-47-3 structure
Product Name:6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
CAS No:2171730-47-3
MF:C32H36N2O6
MW:544.638049125671
CID:6172281
PubChem ID:165511492
Update Time:2025-05-04

6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
    • EN300-1536776
    • 6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
    • 2171730-47-3
    • Inchi: 1S/C32H36N2O6/c1-22(39-20-23-12-4-2-5-13-23)30(31(37)33-19-11-3-6-18-29(35)36)34-32(38)40-21-28-26-16-9-7-14-24(26)25-15-8-10-17-27(25)28/h2,4-5,7-10,12-17,22,28,30H,3,6,11,18-21H2,1H3,(H,33,37)(H,34,38)(H,35,36)
    • InChI Key: WNZRVEVXOUHKTG-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NCCCCCC(=O)O)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 544.25733687g/mol
  • Monoisotopic Mass: 544.25733687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 15
  • Complexity: 793
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 114Ų

6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1536776-0.05g
6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
2171730-47-3
0.05g
$2829.0 2023-06-05
Enamine
EN300-1536776-0.1g
6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
2171730-47-3
0.1g
$2963.0 2023-06-05
Enamine
EN300-1536776-0.25g
6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
2171730-47-3
0.25g
$3099.0 2023-06-05
Enamine
EN300-1536776-0.5g
6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
2171730-47-3
0.5g
$3233.0 2023-06-05
Enamine
EN300-1536776-1.0g
6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
2171730-47-3
1g
$3368.0 2023-06-05
Enamine
EN300-1536776-2.5g
6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
2171730-47-3
2.5g
$6602.0 2023-06-05
Enamine
EN300-1536776-5.0g
6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
2171730-47-3
5g
$9769.0 2023-06-05
Enamine
EN300-1536776-10.0g
6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
2171730-47-3
10g
$14487.0 2023-06-05
Enamine
EN300-1536776-50mg
6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
2171730-47-3
50mg
$2829.0 2023-09-26
Enamine
EN300-1536776-100mg
6-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
2171730-47-3
100mg
$2963.0 2023-09-26

Additional information on 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid

Introduction to 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2171730-47-3)

6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid, identified by its CAS number 2171730-47-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups such as benzyloxy, methoxycarbonyl, and amino functionalities. The presence of these groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The benzyloxy group in the molecule enhances its solubility and stability, making it a valuable candidate for further chemical modifications and derivatization. This feature is particularly important in pharmaceutical applications where bioavailability and metabolic stability are critical factors. Additionally, the methoxycarbonyl group serves as a protecting group for the amino function, allowing for selective deprotection under specific conditions. This flexibility in functional group manipulation makes the compound a versatile building block for the synthesis of more complex molecules.

The amino group in the molecule is a key pharmacophore that can interact with various biological targets, including enzymes and receptors. This interaction is crucial for the development of drugs that can modulate biological pathways and treat a range of diseases. The hexanoic acid moiety at the end of the molecule provides a hydrophobic anchor, which can be used to enhance binding affinity and target specificity. Together, these structural features make 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid a promising candidate for further research and development.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The structural complexity of 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid aligns well with this trend, as it offers multiple sites for chemical modification and optimization. Researchers have been exploring various derivatives of this compound to improve its bioactivity, selectivity, and pharmacokinetic profile. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

One of the most exciting areas of research involving 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid is its potential application in targeted therapy. The flourenylmethyl moiety present in the molecule can be used to link it to targeting ligands, enabling the development of highly specific drug conjugates. These conjugates have shown great promise in treating diseases such as cancer, where targeted delivery can minimize side effects and improve therapeutic efficacy. The ability to modify both the protecting group and the targeting moiety makes this compound an ideal platform for designing next-generation therapeutics.

The synthesis of 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as solid-phase synthesis and flow chemistry have been particularly useful in streamlining the synthetic process and reducing costs. These advancements have made it feasible to produce large quantities of this compound for both research and commercial purposes.

From a computational chemistry perspective, 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid has been extensively studied to understand its interactions with biological targets at the molecular level. Molecular docking simulations have been used to predict how this compound binds to enzymes and receptors, providing valuable insights into its mechanism of action. These studies have helped researchers identify key residues that contribute to binding affinity and selectivity, guiding further optimization efforts.

The potential therapeutic applications of 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid are vast. Initial studies have shown that derivatives of this compound exhibit anti-inflammatory, anti-cancer, and anti-viral properties. These findings have sparked interest among pharmaceutical companies looking to develop new treatments for these diseases. Preclinical trials are currently underway to evaluate the safety and efficacy of several derivatives in animal models. If successful, these trials could pave the way for clinical trials in humans.

The role of computational modeling in drug discovery cannot be overstated. By leveraging computational tools such as molecular dynamics simulations and quantum mechanics calculations, researchers can gain deeper insights into the structure-property relationships of 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid derivatives. These tools help predict how changes in molecular structure will affect bioactivity, solubility, and metabolic stability. This information is crucial for designing more effective drugs with improved pharmacological profiles.

The future prospects for 6-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. As our understanding of biological pathways continues to grow, so does our ability to design molecules that can modulate these pathways effectively. The versatility and complexity of this compound make it a valuable asset in the pharmaceutical toolkit, offering hope for new treatments against some of humanity's most challenging diseases.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.